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Abstract
Tetrabutylammonium dichlorobromide (TBADCB) is a quaternary ammonium salt with the

chemical formula C₁₆H₃₆BrCl₂N.[1] It is recognized as a versatile and efficient reagent in

organic synthesis, particularly in halogenation reactions. This technical guide provides a

comprehensive overview of its chemical and physical properties, a detailed experimental

protocol for its application in the geminal bromochlorination of α-diazo carbonyl compounds,

and its safety and handling information. The guide is intended to serve as a valuable resource

for researchers and professionals in the fields of organic chemistry, medicinal chemistry, and

drug development.

Chemical and Physical Properties
Tetrabutylammonium dichlorobromide is a light yellow to yellow-green crystalline powder. It

is characterized by its utility as a source of electrophilic bromine and chlorine. The presence of

the bulky tetrabutylammonium cation renders the compound soluble in a variety of organic

solvents, facilitating its use in homogeneous reaction media.

Table 1: Physical and Chemical Properties of Tetrabutylammonium Dichlorobromide
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Property Value Reference

CAS Number 13053-75-3 [1]

Molecular Formula C₁₆H₃₆BrCl₂N [1]

Molecular Weight 393.28 g/mol [1]

Appearance
Light yellow to yellow-green

powder/crystal

Purity >97.0% (typical)
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Spectroscopic Data
Detailed spectroscopic data for Tetrabutylammonium Dichlorobromide is not readily

available in the public domain. However, the spectral characteristics are dominated by the

tetrabutylammonium cation. The following tables provide representative spectroscopic data for

the tetrabutylammonium cation, which is the major component of the target molecule.

Table 2: Representative ¹H NMR Spectral Data for the Tetrabutylammonium Cation

Assignment Chemical Shift (δ) ppm Multiplicity

N-CH₂-(CH₂)₂-CH₃ ~ 3.3 Triplet

N-CH₂-CH₂-CH₂-CH₃ ~ 1.6 Sextet

N-(CH₂)₂-CH₂-CH₃ ~ 1.4 Sextet

N-(CH₂)₃-CH₃ ~ 0.9 Triplet
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Note: Chemical shifts are approximate and can vary depending on the solvent and the anionic

counterpart.

Table 3: Representative ¹³C NMR Spectral Data for the Tetrabutylammonium Cation

Assignment Chemical Shift (δ) ppm

CH₃ ~ 13

CH₂-CH₂-CH₃ ~ 19

N-CH₂-CH₂ ~ 23

N-CH₂ ~ 58

Note: Chemical shifts are approximate and can vary depending on the solvent and the anionic

counterpart.

Table 4: Representative IR Spectral Data for the Tetrabutylammonium Cation

Wavenumber (cm⁻¹) Assignment

~ 2960 C-H stretch (asymmetric)

~ 2870 C-H stretch (symmetric)

~ 1480 C-H bend (scissoring)

~ 1380 C-H bend (umbrella)

Note: The spectrum of the full compound will also exhibit features corresponding to the

dichlorobromide anion.

Synthesis
A specific, detailed, and verified experimental protocol for the synthesis of

Tetrabutylammonium Dichlorobromide is not widely published. However, a general and

plausible method involves the reaction of tetrabutylammonium bromide with chlorine gas. A
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related procedure for the synthesis of tetrabutylammonium trichloride involves bubbling chlorine

gas through a solution of tetrabutylammonium chloride in dichloromethane.

General Synthetic Protocol (Hypothetical):

Preparation of Tetrabutylammonium Bromide (TBAB): Tetrabutylammonium bromide can be

synthesized by the alkylation of tributylamine with 1-bromobutane. The reaction is typically

carried out in a suitable solvent such as acetonitrile under reflux.

Formation of Tetrabutylammonium Dichlorobromide: A solution of tetrabutylammonium

bromide in a chlorinated solvent (e.g., dichloromethane) is prepared in a reaction vessel

equipped with a gas inlet and outlet. Chlorine gas is then carefully bubbled through the

solution. The reaction progress can be monitored by observing the color change of the

solution. The product can be isolated by removal of the solvent under reduced pressure.

Caution: This is a generalized procedure and requires optimization and validation in a

laboratory setting. Chlorine gas is highly toxic and corrosive and should be handled with

extreme care in a well-ventilated fume hood.

Experimental Protocols: Geminal Bromochlorination
of α-Diazo Carbonyl Compounds
Tetrabutylammonium dichlorobromide has been demonstrated as an effective reagent for

the geminal bromochlorination of α-diazo carbonyl compounds. The following protocol is

adapted from the work of Shariff, N., et al.

Materials:

α-Diazo carbonyl compound

Tetrabutylammonium dichlorobromide (TBADCB)

Rhodium(II) acetate dimer [Rh₂(OAc)₄] (catalyst)

Dichloromethane (DCM), anhydrous

Nitrogen or Argon gas
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Standard laboratory glassware for inert atmosphere reactions

Magnetic stirrer and heating plate

Rotary evaporator

Silica gel for column chromatography

Procedure:

To a stirred solution of the α-diazo carbonyl compound (1.0 mmol) in anhydrous

dichloromethane (5 mL) under an inert atmosphere (nitrogen or argon), is added Rhodium(II)

acetate dimer (0.025 mmol, 2.5 mol%).

Tetrabutylammonium dichlorobromide (1.2 mmol) is then added to the reaction mixture in

one portion.

The reaction mixture is stirred at room temperature and the progress of the reaction is

monitored by Thin Layer Chromatography (TLC).

Upon completion of the reaction, the solvent is removed under reduced pressure using a

rotary evaporator.

The crude product is purified by column chromatography on silica gel using a suitable eluent

system (e.g., a mixture of hexane and ethyl acetate) to afford the desired geminal

bromochloro carbonyl compound.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the geminal bromochlorination of an

α-diazo carbonyl compound using Tetrabutylammonium Dichlorobromide.
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Reaction Setup Reaction Work-up & Purification

α-Diazo Carbonyl Compound
in Anhydrous DCM Add Rh₂(OAc)₄ Add TBADCB Stir at Room Temperature Monitor by TLC Solvent EvaporationReaction Complete Column Chromatography Isolated Geminal

Bromochloro Product

Click to download full resolution via product page

Experimental workflow for geminal bromochlorination.

Proposed Reaction Mechanism
The rhodium-catalyzed reaction of an α-diazo carbonyl compound with tetrabutylammonium
dichlorobromide is proposed to proceed through the formation of a rhodium carbene

intermediate. This reactive intermediate then undergoes halogenation.

Proposed mechanism for geminal bromochlorination.

Safety and Handling
Tetrabutylammonium dichlorobromide is classified as a skin and eye irritant.[1] Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn when handling this compound. All manipulations should be carried out in a well-

ventilated chemical fume hood. In case of contact with skin or eyes, flush immediately with

copious amounts of water and seek medical attention. For detailed safety information, refer to

the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Tetrabutylammonium dichlorobromide is a valuable reagent for the introduction of both

bromine and chlorine atoms in a single step, offering a convenient route to geminal

dihalocarbonyl compounds. Its solubility in organic solvents and its reactivity under mild

conditions make it an attractive tool for synthetic chemists. This guide provides essential

information for its safe and effective use in a research and development setting. Further

exploration of its reactivity profile is likely to uncover new and valuable applications in organic

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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